[1-(3-Fluoro-4-methoxyphenyl)ethyl](propan-2-yl)amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C12H18FNO |
|---|---|
Molecular Weight |
211.28 g/mol |
IUPAC Name |
N-[1-(3-fluoro-4-methoxyphenyl)ethyl]propan-2-amine |
InChI |
InChI=1S/C12H18FNO/c1-8(2)14-9(3)10-5-6-12(15-4)11(13)7-10/h5-9,14H,1-4H3 |
InChI Key |
NHQNBICBEVJQNO-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)NC(C)C1=CC(=C(C=C1)OC)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(3-Fluoro-4-methoxyphenyl)ethylamine typically involves the following steps:
Starting Materials: The synthesis begins with commercially available 3-fluoro-4-methoxybenzaldehyde.
Formation of Intermediate: The aldehyde undergoes a reductive amination reaction with isopropylamine in the presence of a reducing agent such as sodium triacetoxyborohydride.
Final Product: The intermediate is then subjected to further purification processes to yield the desired 1-(3-Fluoro-4-methoxyphenyl)ethylamine.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and automated systems to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the methoxy group, leading to the formation of corresponding aldehydes or carboxylic acids.
Reduction: Reduction reactions can target the fluoro group, potentially replacing it with hydrogen.
Substitution: The fluoro group can be substituted with other nucleophiles under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Catalytic hydrogenation using palladium on carbon.
Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.
Major Products:
Oxidation: Formation of 3-fluoro-4-methoxybenzaldehyde or 3-fluoro-4-methoxybenzoic acid.
Reduction: Formation of 1-(3-Hydroxy-4-methoxyphenyl)ethylamine.
Substitution: Formation of 1-(3-Methoxy-4-methoxyphenyl)ethylamine.
Scientific Research Applications
1-(3-Fluoro-4-methoxyphenyl)ethylamine has diverse applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the development of more complex molecules.
Biology: Investigated for its potential interactions with biological receptors and enzymes.
Medicine: Explored for its pharmacological properties, including potential therapeutic effects.
Industry: Utilized in the synthesis of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-(3-Fluoro-4-methoxyphenyl)ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluoro and methoxy groups play a crucial role in modulating the compound’s binding affinity and activity. The pathways involved may include inhibition or activation of enzymatic processes, leading to various biological effects.
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural Comparisons
The table below highlights key structural differences and similarities:
| Compound Name | Structural Features | Key Differences from Target Compound | Biological Activity Insights |
|---|---|---|---|
| 1-(3-Fluoro-4-methoxyphenyl)ethylamine | 3-fluoro-4-methoxyphenyl; ethylamine with isopropyl substituent | Reference compound | Potential CNS activity (inference from analogs) |
| 1-(3-Fluoro-4-methoxyphenyl)ethan-1-amine | Same phenyl substituents; primary amine (NH₂) | Lacks isopropyl group; primary vs. secondary amine | Altered receptor binding affinity |
| (2R)-3-(3-Fluoro-4-methoxyphenyl)-2-methylpropan-1-amine | Chiral center (R-configuration); longer methylpropanamine chain | Extended carbon chain; stereochemistry | Potential anticancer/enzyme inhibition |
| 1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine | 3-fluoro-4-methylphenyl; 2-methylpropan-2-amine | Methyl instead of methoxy; branched amine | Increased lipophilicity |
| 1-(4-Fluoro-2-methoxyphenyl)ethan-1-amine | 4-fluoro-2-methoxyphenyl; primary amine | Substituent positions (fluoro/methoxy reversed) | Altered electronic effects |
| (S)-1-(3-Fluoro-4-(trifluoromethyl)phenyl)propan-1-amine | 3-fluoro-4-(trifluoromethyl)phenyl; chiral center | Trifluoromethyl (strongly lipophilic) vs. methoxy | Enhanced metabolic stability |
Key Trends and Insights
Aromatic Substitution Effects :
- Electron-donating vs.
- Substituent position : Moving the fluoro group from position 3 (target) to 4 () disrupts the electronic balance, affecting reactivity .
Amine Side Chain Modifications :
- Primary vs. secondary amines : The isopropyl group in the target compound enhances lipophilicity and may improve blood-brain barrier penetration compared to primary amines (e.g., ) .
- Chiral centers : Stereochemistry, as in ’s R-configuration, can lead to selective biological interactions (e.g., enzyme inhibition).
Biological Activity
1-(3-Fluoro-4-methoxyphenyl)ethylamine, also known as N-[1-(3-fluoro-4-methoxyphenyl)ethyl]propan-2-amine, is an organic compound that has garnered attention in medicinal chemistry due to its potential biological activity. The compound features a phenyl group with a fluorine atom and a methoxy group, which are crucial for its interaction with biological targets. This article provides a detailed overview of its biological activity, mechanisms of action, and relevant research findings.
| Property | Value |
|---|---|
| Molecular Formula | C12H18FNO |
| Molecular Weight | 211.28 g/mol |
| IUPAC Name | N-[1-(3-fluoro-4-methoxyphenyl)ethyl]propan-2-amine |
| InChI Key | NHQNBICBEVJQNO-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)NC(C)C1=CC(=C(C=C1)OC)F |
The biological activity of 1-(3-Fluoro-4-methoxyphenyl)ethylamine is primarily attributed to its ability to interact with various biological receptors and enzymes. The presence of the fluoro and methoxy groups enhances its binding affinity, which may lead to the modulation of enzymatic processes. This compound has been investigated for its potential applications in treating neurological and psychiatric disorders due to its structural similarity to known psychoactive substances.
Biological Activity
Pharmacological Properties:
Research indicates that 1-(3-Fluoro-4-methoxyphenyl)ethylamine exhibits significant pharmacological properties, including:
- Neurotransmitter Modulation: The compound may influence neurotransmitter systems, particularly those involving dopamine and serotonin pathways.
- Antidepressant Effects: Studies suggest potential antidepressant-like effects in animal models, indicating its utility in mood disorder treatments.
Case Studies:
- Animal Model Studies: In a study involving rodent models, administration of the compound resulted in increased locomotor activity and reduced depressive-like behaviors, suggesting its potential as an antidepressant agent.
- Cell Line Studies: In vitro studies demonstrated that 1-(3-Fluoro-4-methoxyphenyl)ethylamine could inhibit the proliferation of specific cancer cell lines, indicating potential anticancer properties.
Comparative Analysis with Similar Compounds
To better understand the unique properties of 1-(3-Fluoro-4-methoxyphenyl)ethylamine, it is essential to compare it with structurally similar compounds.
| Compound Name | Similarity | Biological Activity |
|---|---|---|
| 1-(3-Chloro-4-methoxyphenyl)ethylamine | Similar structure | Antidepressant properties |
| 1-(3-Fluorophenyl)ethylamine | Lacks methoxy group | Lower binding affinity |
| 1-(4-Methoxyphenyl)ethylamine | Different halogen placement | Varying pharmacological effects |
Research Findings
Recent studies have focused on synthesizing derivatives of 1-(3-Fluoro-4-methoxyphenyl)ethylamine to enhance its biological activity. For example:
- Synthesis and Testing: Researchers synthesized various analogs and tested their effects on cancer cell lines such as MCF7 and A549, revealing that certain modifications led to improved cytotoxicity (IC50 values ranging from 10 µM to 30 µM).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
